2-[(4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]-6-methoxyphenyl 4-methylbenzenesulfonate

• Molecular Formula: C19H16N2O6S2
• Molecular Weight: 432.5 g/mol
• IUPAC Name: [2-[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]-6-methoxyphenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C19H16N2O6S2/c1-11-6-8-13(9-7-11)29(24,25)27-16-12(4-3-5-15(16)26-2)10-14-17(22)20-19(28)21-18(14)23/h3-10H,1-2H3,(H2,20,21,22,23,28)
• InChI Key: YCRYZWCGZPYGPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=CC=C2OC)C=C3C(=O)NC(=S)NC3=O

Description

2-{[4,6-DIOXO-2-THIOXOTETRAHYDRO-5(2H)-PYRIMIDINYLIDEN]METHYL}-6-METHOXYPHENYL 4-METHYL-1-BENZENESULFONATE is a complex organic compound with a unique structure that includes a pyrimidine ring, a methoxyphenyl group, and a benzenesulfonate group

Preparation Methods

The synthesis of 2-{[4,6-DIOXO-2-THIOXOTETRAHYDRO-5(2H)-PYRIMIDINYLIDEN]METHYL}-6-METHOXYPHENYL 4-METHYL-1-BENZENESULFONATE involves multiple steps, typically starting with the preparation of the pyrimidine ring. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the correct formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where certain groups in the molecule are replaced by other functional groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions.

Scientific Research Applications

2-{[4,6-DIOXO-2-THIOXOTETRAHYDRO-5(2H)-PYRIMIDINYLIDEN]METHYL}-6-METHOXYPHENYL 4-METHYL-1-BENZENESULFONATE has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as an inhibitor of specific enzymes or receptors.

Industry: The compound may be used in the development of new materials or as a component in industrial processes.

Mechanism of Action

The mechanism by which 2-{[4,6-DIOXO-2-THIOXOTETRAHYDRO-5(2H)-PYRIMIDINYLIDEN]METHYL}-6-METHOXYPHENYL 4-METHYL-1-BENZENESULFONATE exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The pathways involved in its mechanism of action are complex and depend on the specific context in which the compound is used .

Comparison with Similar Compounds

When compared to similar compounds, 2-{[4,6-DIOXO-2-THIOXOTETRAHYDRO-5(2H)-PYRIMIDINYLIDEN]METHYL}-6-METHOXYPHENYL 4-METHYL-1-BENZENESULFONATE stands out due to its unique combination of functional groups and its specific chemical properties. Similar compounds include other pyrimidine derivatives and benzenesulfonate compounds, each with their own distinct characteristics and applications .